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Foreword
The intricate world of natural products continues to be a profound source of inspiration for

novel therapeutic agents. Among the myriad of phytochemicals, the phloroglucinol derivatives

isolated from Agrimonia pilosa have garnered significant attention for their complex structures

and diverse biological activities. This guide provides a comprehensive technical overview of

Agrimol D, a member of this fascinating class of compounds. While research on Agrimol D is

still emerging, this document synthesizes the available structural data, places it within the

context of related agrimols, and explores its potential biological significance based on current

scientific understanding.

Introduction to Agrimol D and the Phloroglucinol
Class
Agrimol D is a natural product that has been isolated from the plant Agrimonia pilosa. This

plant, belonging to the Rosaceae family, has a long history of use in traditional medicine,
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particularly in East Asia, for treating a variety of ailments, including abdominal pain, sore throat,

and headaches[1]. Modern phytochemical investigations have revealed that Agrimonia pilosa is

a rich source of bioactive compounds, including flavonoids, triterpenoids, and a unique class of

phloroglucinol derivatives known as agrimols[2][3][4]. Phloroglucinols are characterized by a

1,3,5-trihydroxybenzene core and are known for a wide range of biological activities, including

antimicrobial, antioxidant, and anticancer effects.

Agrimol D belongs to a subgroup of complex phloroglucinol derivatives, which are often dimers

or trimers of simpler phloroglucinol units. These complex structures contribute to their diverse

pharmacological profiles.

The Chemical Structure of Agrimol D
The definitive chemical structure of Agrimol D has been established through spectroscopic

analysis and is cataloged in chemical databases.

Core Structural Features
Agrimol D is a complex molecule built upon a central phloroglucinol core, which is further

substituted and linked to other modified phenolic units. The fundamental building blocks of

Agrimol D are acylphloroglucinol monomers. These monomers are characterized by a

phloroglucinol ring that is acylated, typically with a butyryl or isobutyryl group, and may also be

methylated and hydroxylated.

Detailed Structural Elucidation
The systematic IUPAC name for Agrimol D is 1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxy-5-

methylphenyl)methyl]-5-[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-

methylpropanoyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methylbutan-1-one[5]. This name

reveals the intricate connectivity of the molecule.

The structure can be deconstructed into three main components:

A central 2,4,6-trihydroxyphenyl ring: This is the core phloroglucinol unit. It is substituted at

the 1-position with a 2-methylbutan-1-one group.
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Two substituted phenylmethyl side chains: These are attached to the central phloroglucinol

ring at the 3 and 5 positions.

One side chain is a (3-acetyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl group.

The other side chain is a [2,6-dihydroxy-4-methoxy-3-methyl-5-(2-

methylpropanoyl)phenyl]methyl group.

The connectivity of these units through methylene bridges (-CH2-) creates a large, sterically

hindered, and functionally diverse molecule.

Chemical Identifiers
For precise identification and database searching, the following chemical identifiers are

associated with Agrimol D:

Identifier Value Source

CAS Number 55576-64-2 PubChem[5]

Molecular Formula C35H42O12 PubChem[5]

Molecular Weight 654.7 g/mol PubChem[5]

SMILES

CCC(C)C(=O)C1=C(C(=C(C(=

C1O)CC2=C(C(=C(C(=C2O)C)

OC)C(=O)C(C)C)O)O)CC3=C(

C(=C(C(=C3O)C)OC)C(=O)C)

O)O

PubChem[5]

InChIKey
IDKGXNVKGGQDOC-

UHFFFAOYSA-N
PubChem[5]

Stereochemistry
The current structural information available for Agrimol D in public databases does not specify

any stereocenters[5]. However, natural products often possess specific stereochemistry due to

their enzymatic biosynthesis. The 2-methylbutan-1-one moiety contains a chiral center at the

second carbon. It is plausible that Agrimol D exists as a specific stereoisomer in its natural
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form. Further detailed chiral analysis would be required to definitively assign the

stereochemistry at this center. For comparison, the related compound Agrimol B has a defined

(S) configuration at the equivalent chiral center[6].

Visualization of the Chemical Structure
Figure 1: 2D representation of the chemical structure of Agrimol D.

Physicochemical Properties
While experimental data for Agrimol D is limited, computational models provide valuable

insights into its physicochemical properties.

Property Predicted Value Source

XLogP3 7.1 PubChem[5]

Hydrogen Bond Donors 7 PubChem[5]

Hydrogen Bond Acceptors 12 PubChem[5]

Rotatable Bond Count 11 PubChem[5]

Topological Polar Surface Area 211 Å² PubChem[5]

Heavy Atom Count 47 PubChem[5]

The high XLogP3 value suggests that Agrimol D is a lipophilic compound with poor water

solubility. The numerous hydrogen bond donors and acceptors indicate its potential to form

hydrogen bonds, which may influence its interactions with biological macromolecules.

Structural Comparison with Related Agrimols
The "agrimol" family consists of several structurally related phloroglucinol derivatives isolated

from Agrimonia pilosa. Understanding the subtle structural differences between these

compounds is crucial for structure-activity relationship (SAR) studies.

Agrimol B: This is one of the most studied agrimols. Its structure is very similar to Agrimol D,

with the key difference being the nature of the acyl groups on the side chains. Agrimol B
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possesses butanoyl groups on both side chains, whereas Agrimol D has a 2-

methylpropanoyl group on one and an acetyl group on the other[6].

Agrimol A: Similar to Agrimol B, but with a different arrangement of the acyl groups.

Agrimol C and F: These are other related phloroglucinol derivatives with variations in their

substitution patterns.

The structural diversity within the agrimol family, arising from different acylation and methylation

patterns, likely leads to a spectrum of biological activities.

Potential Biological Activities and Mechanism of
Action (Inferred)
Direct experimental evidence for the biological activity of Agrimol D is not yet extensively

documented in peer-reviewed literature. However, based on the well-characterized activities of

the structurally similar Agrimol B and other phloroglucinol derivatives from Agrimonia pilosa, we

can infer potential therapeutic applications and mechanisms of action for Agrimol D.

Anticancer Activity
Agrimol B has demonstrated significant anticancer effects. It has been shown to impede the

cell cycle progression of prostate and lung cancer cells by inducing a G0 state arrest[3][7][8].

The proposed mechanism involves the modulation of key cell cycle regulators, including c-

MYC, SKP2, and p27[3][7]. Given the structural similarity, it is plausible that Agrimol D may

exhibit similar cytostatic or cytotoxic effects on cancer cells.

Anti-adipogenic and Metabolic Effects
Agrimol B is a potent activator of SIRT1, a key regulator of metabolism and cellular aging[6]. By

activating SIRT1, Agrimol B has been shown to suppress adipogenesis (the formation of fat

cells)[6]. This suggests that agrimols, potentially including Agrimol D, could be investigated as

potential therapeutic agents for metabolic disorders such as obesity and type 2 diabetes.

Anthelmintic and Nematicidal Activity
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Extracts of Agrimonia pilosa and some of its isolated compounds have shown anthelmintic

(anti-worm) activity. For instance, agrimophol, another phloroglucinol derivative from this plant,

acts by inhibiting the energy metabolism of tapeworms. This suggests that the phloroglucinol

scaffold present in Agrimol D could be a promising starting point for the development of new

anthelmintic drugs.

The following diagram illustrates the inferred mechanism of action based on studies of related

agrimols.

Cellular Effects
Molecular Targets

Agrimol D
(Inferred Activity)

SIRT1 Activation

Activates

Cell Cycle Arrest (G0)

Induces

PPARγ DownregulationInhibits

c-MYC, SKP2 Downregulation

p27 Upregulation

Inhibition of Adipogenesis Promotes
(Inhibited by Agrimol D)

Click to download full resolution via product page

Figure 2: Inferred mechanism of action of Agrimol D based on related compounds.

Experimental Methodologies
While specific, detailed protocols for Agrimol D are not readily available, the following sections

outline general and adaptable methodologies for its isolation, characterization, and potential

synthesis, based on the literature for related compounds.

Isolation from Agrimonia pilosa
Objective: To isolate Agrimol D from the dried plant material of Agrimonia pilosa.

Protocol:
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Extraction:

Dried and powdered aerial parts of Agrimonia pilosa are extracted with a solvent such as

ethanol or a mixture of ethanol and water at room temperature.

The extraction is typically performed multiple times to ensure exhaustive recovery of the

compounds.

The combined extracts are then concentrated under reduced pressure to yield a crude

extract.

Fractionation:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

Phloroglucinol derivatives like Agrimol D are expected to partition into the ethyl acetate

fraction due to their moderate polarity.

Chromatographic Purification:

The ethyl acetate fraction is subjected to column chromatography on silica gel, eluting with

a gradient of n-hexane and ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing compounds with similar TLC profiles are combined and further

purified using preparative high-performance liquid chromatography (HPLC) on a C18

column with a mobile phase of methanol and water or acetonitrile and water.

Structural Characterization
Objective: To confirm the structure of isolated Agrimol D.

Techniques:

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-

ESI-MS) is used to determine the exact mass and molecular formula of the compound[4].
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are recorded

to elucidate the carbon-hydrogen framework of the molecule. 2D NMR techniques such as

COSY, HSQC, and HMBC are essential for assigning the connectivity of all atoms in the

complex structure[4].

Proposed Synthetic Approach
A total synthesis of Agrimol D has not been reported, but a plausible synthetic route can be

proposed based on the successful synthesis of the related Agrimol B[9].

Retrosynthetic Analysis:

The synthesis would likely involve the preparation of the three key aromatic precursors followed

by their coupling.

Agrimol DCoupling of Side Chains to Central Ring
Disconnect C-C bonds

Three Aromatic Precursors
Simplify

Click to download full resolution via product page

Figure 3: Proposed retrosynthetic analysis of Agrimol D.

Synthetic Steps (Hypothetical):

Synthesis of the Precursors: The three substituted phenolic precursors would be synthesized

from commercially available starting materials using standard aromatic chemistry reactions

such as Friedel-Crafts acylation, methylation, and protection/deprotection of hydroxyl groups.

Coupling Reactions: The key step would be the coupling of the side chain precursors to the

central phloroglucinol ring. This could be achieved through a variety of methods, such as an

acid-catalyzed condensation or a metal-catalyzed cross-coupling reaction.

Future Directions and Conclusion
Agrimol D represents a structurally complex and intriguing natural product with significant

potential for further investigation. While its biological activities have not been directly

elucidated, the extensive research on the related compound Agrimol B provides a strong
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rationale for exploring the therapeutic potential of Agrimol D, particularly in the areas of

oncology and metabolic diseases.

Future research should focus on:

Direct evaluation of the biological activity of Agrimol D: In vitro and in vivo studies are

needed to confirm its anticancer, anti-adipogenic, and other potential pharmacological

effects.

Elucidation of its mechanism of action: Detailed molecular studies are required to identify its

specific cellular targets and signaling pathways.

Development of a total synthesis: An efficient synthetic route would enable the production of

larger quantities of Agrimol D for extensive biological testing and the generation of novel

analogs for SAR studies.

Detailed spectroscopic analysis: Publication of the complete and assigned NMR and MS

data for Agrimol D would be a valuable resource for the scientific community.

In conclusion, Agrimol D stands as a promising lead compound from the rich chemical

diversity of Agrimonia pilosa. This technical guide provides a comprehensive overview of its

chemical structure and lays the groundwork for future research that may unlock its full

therapeutic potential.

References
Agrimonia pilosa: A Phytochemical and Pharmacological Review. (2022). PubMed Central.

[Link]

New Cytotoxic Phloroglucinol Derivatives From Agrimonia Pilosa. (2017). PubMed. [Link]

Agrimol B present in Agrimonia pilosa Ledeb impedes cell cycle progression of cancer cells

through G0 state arrest. (2021). PubMed. [Link]

New dimeric phloroglucinol derivatives from Agrimonia pilosa and their hepatoprotective

activities. (2021). PubMed. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-agrimol-d
https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-agrimol-d
https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-agrimol-d
https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-agrimol-d
https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-agrimol-d
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9069815/
https://pubmed.ncbi.nlm.nih.gov/28314120/
https://pubmed.ncbi.nlm.nih.gov/34098217/
https://pubmed.ncbi.nlm.nih.gov/34525394/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agrimol B present in >Agrimonia pilosa> Ledeb impedes cell cycle progression of cancer

cells through G>0> state arrest. (2021). Macquarie University Research Portal. [Link]

The discovery of new phloroglucinol glycosides from Agrimonia pilosa and the mechanism of

oxidative dearomatization of the methyl-substituted phloroglucinol derivatives. (2021). RSC

Publishing. [Link]

Agrimol B, a natural product from agrimonia pilosa : total synthesis, anticancer activities, and

mechanism of action studies. (2023). HKU Scholars Hub. [Link]

Agrimol B. (n.d.). Wikipedia. [Link]

Agrimol D. (n.d.). PubChem. [Link]

Phloroglucinol and Its Derivatives: Antimicrobial Properties toward Microbial Pathogens.

(2022). ResearchGate. [Link]

Antiviral and antibacterial properties of phloroglucinols: a review on naturally occurring and

(semi)synthetic derivatives with potential therapeutic interest. (2024). University of

Strathclyde. [Link]

Biologically active compounds in Agrimoni eupatoria L. and their therapeutic effects. (n.d.).

Semantic Scholar. [Link]

The discovery of new phloroglucinol glycosides from Agrimonia pilosa and the mechanism of

oxidative dearomatizat… (2021). OUCI. [Link]

Agrimonia pilosa Ledeb: Phytochemistry, Ethnopharmacology, Pharmacology of an important

traditional herbal medicine. (2018). ResearchGate. [Link]

Development of a liquid chromatography-mass spectrometry method for determination of

agrimol B in rat plasma: application to preclinical pharmacokinetics. (2015). PubMed. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://research.mq.edu.au/en/publications/agrimol-b-present-in-agrimonia-pilosa-ledeb-impedes-cell-cycle-p
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra03588f
https://hub.hku.hk/handle/10722/322889
https://en.wikipedia.org/wiki/Agrimol_B
https://www.benchchem.com/product/b591320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-agrimol-d
https://pubchem.ncbi.nlm.nih.gov/compound/102402554
https://www.researchgate.net/publication/359963884_Phloroglucinol_and_Its_Derivatives_Antimicrobial_Properties_toward_Microbial_Pathogens
https://pure.strath.ac.uk/ws/portalfiles/portal/167238243/Peron_etal_Antioxidants_2024_Antiviral_and_antibacterial_properties_of_phloroglucinols.pdf
https://www.semanticscholar.org/paper/Biologically-active-compounds-in-Agrimoni-eupatoria/84c718815598695d7f1d4411136b668045952e4e
https://ouci.dntb.gov.ua/en/works/2P55qgqj/
https://www.researchgate.net/publication/325785623_Agrimonia_pilosa_Ledeb_Phytochemistry_Ethnopharmacology_Pharmacology_of_an_important_traditional_herbal_medicine
https://pubmed.ncbi.nlm.nih.gov/25066164/
https://www.benchchem.com/product/b591320?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. phytojournal.com [phytojournal.com]

2. New cytotoxic phloroglucinol derivatives from Agrimonia pilosa - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. New dimeric phloroglucinol derivatives from Agrimonia pilosa and their hepatoprotective
activities - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Agrimol D | C35H42O12 | CID 102402554 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Development of a liquid chromatography-mass spectrometry method for determination of
agrimol B in rat plasma: application to preclinical pharmacokinetics - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Agrimol B present in Agrimonia pilosa Ledeb impedes cell cycle progression of cancer
cells through G0 state arrest - PubMed [pubmed.ncbi.nlm.nih.gov]

9. HKU Scholars Hub: Agrimol B, a natural product from agrimonia pilosa : total synthesis,
anticancer activities, and mechanism of action studies [hub.hku.hk]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Agrimol D]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591320/docs#an-in-depth-technical-guide-to-the-
chemical-structure-of-agrimol-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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